Cas no 2171551-38-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic acid
• CAS No: 2171551-38-3
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 5963091
• PubChem ID: 165561546
• Update Time: 2025-06-12

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic acid
• 2171551-38-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(methylsulfanyl)butan-2-yl]carbamoyl}butanoic acid
• EN300-1504178

• Inchi： 1S/C25H30N2O5S/c1-3-16(15-33-2)26-24(30)22(12-13-23(28)29)27-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： SODKMXRHDXQLCB-UHFFFAOYSA-N
• SMILES： S(C)CC(CC)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic Acid (CAS No. 2171551-38-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic acid, identified by its CAS number 2171551-38-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The structural motif of this compound features a central 4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic acid backbone, which is further modified by the presence of a (9H-fluoren-9-yl)methoxycarbonyl group. The fluorene moiety is particularly noteworthy, as it is often employed in medicinal chemistry due to its favorable photophysical properties and ability to enhance the solubility and bioavailability of associated molecules. The methoxycarbonyl group, on the other hand, serves as a protecting group for the amino function, allowing for selective modifications during synthetic protocols.

The presence of the 1-(methylsulfanyl)butan-2-ylcarbamoyl substituent introduces a unique pharmacophoric element that may contribute to the compound's interaction with biological targets. Methylsulfanyl groups are known to exhibit various biological activities, including anti-inflammatory and analgesic effects, which have been observed in several related compounds. The carbamoyl functionality further extends the potential for hydrogen bonding interactions, which are critical for the binding affinity of drug candidates.

In recent years, there has been a growing interest in developing novel molecules that incorporate fluorene-based scaffolds due to their versatility in medicinal chemistry applications. The combination of the fluorene moiety with the carbamoyl and sulfanyl groups in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic acid suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorene derivative necessitates careful consideration of functional group compatibility, while the subsequent installation of the carbamoyl and sulfanyl groups demands expertise in multi-step organic synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, which is crucial for both academic research and industrial applications.

One of the most compelling aspects of this compound is its potential application in drug discovery. The structural features described above suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, the fluorene moiety could facilitate cellular uptake and distribution, while the sulfanyl group might engage with specific binding sites on proteins or nucleic acids. Such interactions could lead to therapeutic effects across a range of conditions.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying key functional groups within a molecular framework, researchers can fine-tune biological activity and pharmacokinetic properties. The compound under discussion provides an excellent example of how strategic modifications can yield molecules with enhanced therapeutic potential. For example, variations in the length or composition of the alkyl chain attached to the carbamoyl group could significantly impact binding affinity and metabolic stability.

The role of computational chemistry in drug design has also become increasingly prominent. Molecular modeling techniques allow researchers to predict how different compounds will interact with biological targets at the atomic level. This approach can accelerate the discovery process by identifying promising candidates before extensive experimental testing is conducted. In the case of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(methylsulfanyl)butan-2-ylcarbamoyl}butanoic acid, computational studies could provide valuable insights into its binding mode and potential side effects.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that new compounds are safe and effective requires rigorous testing across multiple stages of development. Preclinical studies help assess toxicity and pharmacodynamics before human trials begin, while post-marketing surveillance monitors long-term effects on patient populations. The complexity of this compound necessitates thorough evaluation to fully understand its therapeutic profile.

The future directions for research on this molecule could include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for derivative development. By leveraging advances in synthetic chemistry and biotechnology, scientists may uncover novel applications that extend beyond initial hypotheses. Collaborative efforts between academia and industry will be essential to translate laboratory findings into tangible benefits for patients worldwide.

In conclusion, 4-{(9H-fluoren-9 -yl)methoxycarbonyl}amino}-4-{1-(methylsulfanyl)butan -2 -ylcarbamoyl}butanoic acid (CAS No.2171551 -38 -3) represents an intriguing example of how structural complexity can be harnessed to develop new therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for exploring drug discovery opportunities across multiple therapeutic areas. As research continues to evolve，this compound will undoubtedly play an important role in advancing our understanding of molecular interactions and their implications for human health.